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Abstract

This technical guide provides a comprehensive overview of the solubility of 2-furoyl chloride in
common organic solvents. 2-Furoyl chloride is a critical intermediate in pharmaceutical
synthesis, notably in the production of drugs such as mometasone furoate[1]. Understanding its
solubility and reactivity is paramount for process optimization, reaction control, and safety. This
document summarizes known qualitative solubility data, outlines the compound's significant
reactivity with protic solvents, and provides a generalized experimental protocol for the
guantitative determination of its solubility under anhydrous conditions.

Introduction to 2-Furoyl Chloride

2-Furoyl chloride (CAS No. 527-69-5) is a furan-derived acyl chloride. It presents as a
colorless to light yellow or brown liquid and is characterized by its high reactivity, which is
typical for acyl chlorides[1][2][3][4]. This reactivity is the primary driver for its utility in organic
synthesis, allowing it to readily participate in acylation reactions. However, its high reactivity,
particularly its sensitivity to moisture, dictates its handling, storage, and solubility
characteristics[2][3][5]. It is known to be corrosive and a lachrymator, causing severe skin and
eye damage|[1][6].

Table 1: Physical and Chemical Properties of 2-Furoyl Chloride
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Property Value Citations
Molecular Formula CsHsClO2 [L1031517]
Molecular Weight 130.53 g/mol [L1[3151[7]
Appearance Clear yellow to brown liquid [21[31[5]
Melting Point -2°C [11[2][5]
Boiling Point 173-174 °C (at 760 mmHg) [1][2][5]
Density ~1.324 g/mL at 25 °C [2][5][8]

Refractive Index

n20/D ~1.531

(2118l

Flash Point

85 °C (185 °F)

[215]1€]

Sensitivity

Moisture Sensitive,

Hygroscopic

[213]15]

Solubility Profile

Quantitative solubility data for 2-furoyl chloride is not readily available in published literature,

a fact highlighted by multiple safety data sheets noting "No data available" for properties like

water solubility[6][10]. The available information is qualitative and primarily indicates miscibility

or solubility in anhydrous aprotic organic solvents.

Table 2: Qualitative Solubility of 2-Furoyl Chloride in Various Solvents

Solvent Solubility / Reactivity Citations
Acetone Soluble [21[31[5]
Diethyl Ether Soluble [21[31[5]
Chloroform Soluble [2]

Water Decomposes [21[31[51[9]
Ethanol Decomposes [2]

Dry Organic Solvents Generally Soluble [11]
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Reactivity in Protic Solvents

A critical consideration for researchers is that 2-furoyl chloride does not form stable solutions
in protic solvents like water, alcohols, or primary/secondary amines. Instead, it undergoes a
vigorous and often exothermic nucleophilic acyl substitution reaction[4][11]. This decomposition
is frequently mistaken for dissolution. The reaction with water, for instance, produces 2-furoic
acid and hydrochloric acid, which is responsible for the fuming appearance of the compound in
moist air[4].
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Figure 1. Reaction pathways of 2-furoyl chloride with common protic nucleophiles.

Experimental Protocol for Solubility Determination

Due to the reactive nature of 2-furoyl chloride, determining its solubility requires stringent
anhydrous conditions and an inert atmosphere. The following is a generalized protocol for
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quantitatively measuring its solubility in a non-reactive organic solvent (e.g., dichloromethane,
toluene, anhydrous acetone).

4.1. Materials and Equipment

o 2-furoyl chloride (=98% purity)

e Anhydrous organic solvent of choice

o Oven-dried glassware (flasks, syringes, filters)

« Inert gas supply (Nitrogen or Argon) with manifold
e Magnetic stirrer and stir bars

o Temperature-controlled bath

o Gas-tight syringes and needles

e 0.2 um PTFE syringe filters

e Analytical balance

o Quantitative analysis instrumentation (e.g., GC-FID or HPLC-UV after derivatization)
4.2. Experimental Workflow

The workflow below outlines the key steps for accurate solubility determination.
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1. Preparation
(Oven-dry glassware, purge with N2)

2. Solvent Addition
(Add known volume of anhydrous
solvent to flask)

3. Equilibration
(Bring solvent to target temperature,
e.g., 25°C)

4. Solute Addition
(Add small, weighed increments
of 2-furoyl chloride)

Repeat until
saturation

5. Saturation & Equilibration

(Stir until excess solid persists for >2 hrs)

6. Sampling
(Withdraw supernatant via
gas-tight, filtered syringe)

7. Dilution
(Dilute sample into a known
volume of solvent)

8. Quantitative Analysis
(Analyze by GC-FID or derivatize
for HPLC-UV)

9. Calculation
(Determine concentration (e.g., g/L)
from calibration curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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